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Compound of Interest

2-(2-Bromoethyl)cyclopentan-1-
Compound Name:
one

cat. No.: B2877809

Technical Support Center: 2-(2-
bromoethyl)cyclopentan-1-one

This guide provides essential information on the stability and storage of 2-(2-
bromoethyl)cyclopentan-1-one for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-(2-bromoethyl)cyclopentan-1-one?

A: To ensure the stability and longevity of the compound, it should be stored in a cool, dry, and
well-ventilated area, away from sources of ignition.[1] The recommended storage temperature
is typically between 2-8°C, often in a refrigerator.[2] The container must be kept tightly closed to
prevent exposure to moisture and air.[3] For long-term storage, storing under an inert
atmosphere (e.g., nitrogen or argon) is advisable to minimize degradation.

Q2: What is the general stability and shelf-life of this compound?

A: 2-(2-bromoethyl)cyclopentan-1-one is generally stable under the recommended storage
conditions.[1] However, as a reactive bromo-ketone, its shelf-life can be compromised by
exposure to incompatible materials, moisture, or elevated temperatures. For best results in
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sensitive experiments, it is recommended to use the product within a reasonable timeframe and
to re-evaluate its purity if it has been stored for an extended period.

Q3: What are the primary degradation pathways for this compound?

A: The compound is susceptible to two main degradation pathways due to its chemical
structure:

e Nucleophilic Substitution: The bromoethyl group is a reactive handle that readily undergoes
nucleophilic substitution reactions.[4] Contaminants such as water (hydrolysis) or other
nucleophiles can displace the bromide ion.

» Elimination Reactions: In the presence of strong bases, the compound can undergo an
elimination reaction (dehydrobromination) to form an unsaturated cyclopentanone derivative.

[4]
Q4: Which substances are incompatible with 2-(2-bromoethyl)cyclopentan-1-one?

A: To prevent hazardous reactions and degradation of the product, avoid contact with the
following:

Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.

Strong Bases: Can catalyze elimination reactions, degrading the compound.[4]

Strong Acids: Can catalyze other unwanted side reactions.

Metals: Certain metals may catalyze decomposition.
Q5: What are the visual signs of compound degradation?

A: While chemical analysis (e.g., NMR, GC-MS) is the most reliable method to assess purity,
visual inspection can offer clues. Signs of potential degradation include a noticeable change in
color (e.g., darkening or yellowing), the formation of precipitates, or a change in odor. If any of
these are observed, the compound's purity should be verified before use.

Data Presentation
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Chemical and Physical Properties

Property Value Reference(s)

CAS Number 89892-90-0 [5]

Molecular Formula C7H11BrO [6]

Molecular Weight 191.07 g/mol [5]
YVILOYLDTKXDTK-

InChiKey [51[6]
UHFFFAOYSA-N

Purity Typically 295% [5]

: f o I ling Conditi

Condition Recommendation Reference(s)
Temperature 2-8°C (Refrigerated) [2]
Store under inert gas
Atmosphere (Nitrogen/Argon) for long-term
stability.
_ Tightly sealed, light-resistant
Container ] [3]
container.
o Store and handle in a well-
Ventilation [31[7]

ventilated area or fume hood.

Incompatibilities

Avoid strong bases, strong
acids, and strong oxidizing

agents.

[4]
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Issue

Potential Cause(s)

Recommended Solution(s)

Low reaction yield or

unexpected side products.

Compound degradation due to
improper storage (exposure to
moisture, air, or incompatible

substances).

- Confirm that storage
conditions have been met. -
Consider running a purity
check (e.g., NMR, LC-MS) on
the starting material. - For
sensitive reactions, use a
freshly opened bottle or
repurify the material if

necessary.

The compound appears
discolored or contains

particulates.

Degradation from exposure to
light, air, or contaminants over

time.

- It is safest to discard the
material and use a fresh batch.
- If a fresh batch is
unavailable, assess purity.
Discoloration often indicates
the presence of impurities that

could interfere with reactions.

Inconsistent results between

experimental runs.

Variability in the purity of the
starting material. Possible

degradation between uses.

- Ensure the container is
properly sealed and flushed
with inert gas after each use. -
Aliquot the compound into
smaller, single-use vials upon
receipt to minimize repeated
exposure of the bulk material

to the atmosphere.

Experimental Protocols
Protocol for Safe Handling and Dispensing

This protocol outlines the necessary steps for safely handling 2-(2-bromoethyl)cyclopentan-

1-one in a laboratory setting.

e Preparation and Personal Protective Equipment (PPE):
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o Before handling, ensure you are wearing appropriate PPE, including safety goggles with
side-shields, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile).[3]

o All handling of the compound should be performed inside a certified chemical fume hood
to avoid inhalation of vapors.[7]

o Locate the nearest safety shower and eyewash station before starting work.

e Dispensing the Compound:

o Allow the container to equilibrate to room temperature before opening to prevent
condensation of moisture from the air into the cold compound.

o If the compound is stored under an inert atmosphere, have a source of dry nitrogen or
argon ready to backfill the container.

o Use clean, dry glassware and non-sparking tools for dispensing.[7]
o Measure the required amount of the liquid carefully.
o After dispensing, clean the container threads before sealing to ensure an airtight closure.
o Backfill the headspace of the container with inert gas before tightly closing the lid.
o Storage and Waste Disposal:
o Promptly return the sealed container to its designated refrigerated storage location.[2]

o Dispose of any contaminated materials (e.g., pipette tips, gloves) and excess compound in
accordance with your institution's hazardous waste disposal procedures. Do not pour
down the drain.[3]

Visualizations
Logical Workflow for Handling and Storage
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Caption: Workflow for the safe handling and storage of the compound.

Potential Chemical Degradation Pathways
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Caption: Key degradation pathways for 2-(2-bromoethyl)cyclopentan-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stability and storage conditions for 2-(2-
bromoethyl)cyclopentan-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2877809#stability-and-storage-conditions-for-2-2-
bromoethyl-cyclopentan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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